Cas no 1342108-55-7 (methyl(4-methylcyclohexyl)methylamine)
Methyl(4-methylcyclohexyl)methylamine is a cycloaliphatic amine compound characterized by its unique structural features, including a methyl-substituted cyclohexyl ring and a secondary amine functionality. This structure imparts favorable properties such as enhanced steric hindrance and potential selectivity in chemical reactions. The compound is of interest in organic synthesis, particularly in the development of chiral auxiliaries, catalysts, or pharmaceutical intermediates. Its lipophilic nature may improve solubility in nonpolar matrices, while the cyclohexyl backbone contributes to conformational stability. The secondary amine group offers reactivity for further derivatization, making it a versatile building block in fine chemical applications. Proper handling is advised due to potential amine-related hazards.
1342108-55-7 structure
Product Name:methyl(4-methylcyclohexyl)methylamine
CAS No:1342108-55-7
MF:C9H19N
MW:141.2538626194
MDL:MFCD18301057
CID:4590261
PubChem ID:18740580
Update Time:2025-05-27
methyl(4-methylcyclohexyl)methylamine Chemical and Physical Properties
Names and Identifiers
-
- methyl[(4-methylcyclohexyl)methyl]amine
- Cyclohexanemethanamine, N,4-dimethyl-
- methyl(4-methylcyclohexyl)methylamine
-
- MDL: MFCD18301057
- Inchi: 1S/C9H19N/c1-8-3-5-9(6-4-8)7-10-2/h8-10H,3-7H2,1-2H3
- InChI Key: YOWDIFFRPQPISZ-UHFFFAOYSA-N
- SMILES: C1(CNC)CCC(C)CC1
Computed Properties
- Exact Mass: 141.151749610g/mol
- Monoisotopic Mass: 141.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 82.7
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 12Ų
Experimental Properties
- Density: 0.8±0.1 g/cm3
- Boiling Point: 178.0±8.0 °C at 760 mmHg
- Flash Point: 50.4±9.3 °C
- Vapor Pressure: 1.0±0.3 mmHg at 25°C
methyl(4-methylcyclohexyl)methylamine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
methyl(4-methylcyclohexyl)methylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M355275-10mg |
methyl[(4-methylcyclohexyl)methyl]amine |
1342108-55-7 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M355275-50mg |
methyl[(4-methylcyclohexyl)methyl]amine |
1342108-55-7 | 50mg |
$ 185.00 | 2022-06-03 | ||
| TRC | M355275-100mg |
methyl[(4-methylcyclohexyl)methyl]amine |
1342108-55-7 | 100mg |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-83797-0.05g |
methyl[(4-methylcyclohexyl)methyl]amine |
1342108-55-7 | 95% | 0.05g |
$179.0 | 2024-05-21 | |
| Enamine | EN300-83797-0.1g |
methyl[(4-methylcyclohexyl)methyl]amine |
1342108-55-7 | 95% | 0.1g |
$268.0 | 2024-05-21 | |
| Enamine | EN300-83797-0.25g |
methyl[(4-methylcyclohexyl)methyl]amine |
1342108-55-7 | 95% | 0.25g |
$383.0 | 2024-05-21 | |
| Enamine | EN300-83797-0.5g |
methyl[(4-methylcyclohexyl)methyl]amine |
1342108-55-7 | 95% | 0.5g |
$601.0 | 2024-05-21 | |
| Enamine | EN300-83797-1.0g |
methyl[(4-methylcyclohexyl)methyl]amine |
1342108-55-7 | 95% | 1.0g |
$770.0 | 2024-05-21 | |
| Enamine | EN300-83797-2.5g |
methyl[(4-methylcyclohexyl)methyl]amine |
1342108-55-7 | 95% | 2.5g |
$1509.0 | 2024-05-21 | |
| Enamine | EN300-83797-5.0g |
methyl[(4-methylcyclohexyl)methyl]amine |
1342108-55-7 | 95% | 5.0g |
$2235.0 | 2024-05-21 |
methyl(4-methylcyclohexyl)methylamine Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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